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Abstract

This document provides a comprehensive guide for the laboratory-scale synthesis, purification,
and characterization of Cabozantinib N-oxide, a primary metabolite of the multi-tyrosine
kinase inhibitor, Cabozantinib. The protocol herein is designed for researchers in
pharmacology, drug metabolism, and medicinal chemistry who require an authentic standard of
this metabolite for various in vitro and in vivo studies. This guide is founded on established
principles of chemical synthesis and analytical chemistry, offering a detailed, step-by-step
methodology.

Introduction

Cabozantinib is a potent oral inhibitor of multiple receptor tyrosine kinases, including MET,
VEGFR2, and RET, and is clinically approved for the treatment of certain types of cancer.[1]
The metabolic fate of Cabozantinib in vivo is of significant interest to understand its
pharmacokinetic and pharmacodynamic profiles. One of the major metabolites of Cabozantinib
is its N-oxide derivative, formed primarily through the action of cytochrome P450 3A4
(CYP3A4).[2] The N-oxidation occurs on the quinoline nitrogen of the Cabozantinib molecule.
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For researchers investigating the biological activity, toxicity, or pharmacokinetic properties of
Cabozantinib metabolites, access to a pure, well-characterized standard of Cabozantinib N-
oxide is essential. This application note details a robust and reproducible protocol for the
chemical synthesis of Cabozantinib N-oxide from its parent drug, Cabozantinib.

Chemical Structures

A clear understanding of the molecular structures of the starting material and the target
compound is fundamental to the synthesis.

Cabozantinib:

» IUPAC Name: N-(4-((6,7-dimethoxyquinolin-4-yl)oxy)phenyl)-N'-(4-
fluorophenyl)cyclopropane-1,1-dicarboxamide

e Molecular Formula: C2sH24FN30s
¢ Molecular Weight: 501.51 g/mol
Cabozantinib N-oxide:

e IUPAC Name: N-(4-((6,7-dimethoxy-1-oxidoquinolin-1-ium-4-yl)oxy)phenyl)-N'-(4-
fluorophenyl)cyclopropane-1,1-dicarboxamide[3]

e Molecular Formula: C2sH24FN3Os[4]
e Molecular Weight: 517.51 g/mol [4]

Synthesis of Cabozantinib N-oxide

The selected method for the synthesis of Cabozantinib N-oxide is the direct oxidation of
Cabozantinib using meta-chloroperoxybenzoic acid (m-CPBA). This reagent is a widely used
and effective oxidizing agent for the N-oxidation of heterocyclic amines, known for its selectivity
and relatively mild reaction conditions.

Reaction Principle
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The lone pair of electrons on the nitrogen atom of the quinoline ring in Cabozantinib acts as a
nucleophile, attacking the electrophilic oxygen of the peroxy acid (m-CPBA). This results in the
formation of the N-oxide and meta-chlorobenzoic acid as a byproduct. The other nitrogen
atoms in the amide functionalities of Cabozantinib are significantly less nucleophilic and are
therefore not expected to react under these conditions.

Materials and Reagents

Reagent/Material Grade Supplier

Cabozantinib >98% Commercially available

meta-Chloroperoxybenzoic Sigma-Aldrich, Acros Organics,
_ 70-77%

acid (m-CPBA) etc.

Dichloromethane (DCM) Anhydrous, 299.8% Commercially available

Saturated aqueous sodium

] Reagent grade Commercially available

bicarbonate (NaHCO3)

Brine (saturated aqueous ) )
Reagent grade Commercially available

NaCl)

Anhydrous sodium sulfate ) )
Reagent grade Commercially available

(Naz2S0a)

Silica gel 60 A, 230-400 mesh Commercially available

Ethyl acetate HPLC grade Commercially available

Methanol HPLC grade Commercially available

Experimental Protocol

Safety Precautions:m-CPBA is a strong oxidizing agent and can be shock-sensitive. Handle
with care in a chemical fume hood, wearing appropriate personal protective equipment (PPE),
including safety glasses, lab coat, and gloves. Avoid contact with flammable materials.

¢ Dissolution of Cabozantinib: In a round-bottom flask equipped with a magnetic stir bar,
dissolve Cabozantinib (1.0 g, 1.99 mmol) in anhydrous dichloromethane (50 mL). Stir the
solution at room temperature until all the solid has dissolved.
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o Addition of m-CPBA: To the stirred solution of Cabozantinib, add meta-chloroperoxybenzoic
acid (m-CPBA, 77% purity, 0.50 g, 2.23 mmol, 1.1 equivalents) portion-wise over 10 minutes
at room temperature.

o Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography
(TLC) using a mobile phase of ethyl acetate/methanol (9:1 v/v). The product, Cabozantinib
N-oxide, should have a lower Rf value than the starting material, Cabozantinib. The reaction
is typically complete within 2-4 hours.

¢ Quenching the Reaction: Upon completion, quench the reaction by adding saturated
agueous sodium bicarbonate solution (30 mL) to neutralize the excess m-CPBA and the
meta-chlorobenzoic acid byproduct. Stir vigorously for 15 minutes.

o Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract
the aqueous layer with dichloromethane (2 x 20 mL).

» Washing: Combine the organic layers and wash with saturated aqueous sodium bicarbonate
solution (2 x 30 mL) followed by brine (30 mL).

» Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate the solvent under reduced pressure to obtain the crude product as a solid.

Experimental Workflow Diagram

Reaction Work-up Purification
2. Add m-CPBA 3. Stir at RT (2-4h) 4. Quench with NaHCO3 —»w 6. Wash with NaHCO3 & Brine B 7. Dry & Concentrate G, Column Chwmalugraphg—»(& Characlerilaliora

1. Dissolve Cabozantinib in DCM

Click to download full resolution via product page

Caption: Workflow for the synthesis of Cabozantinib N-oxide.

Purification of Cabozantinib N-oxide
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The crude product will contain unreacted Cabozantinib, the meta-chlorobenzoic acid byproduct,
and the desired Cabozantinib N-oxide. Purification is achieved by silica gel column
chromatography.

Protocol

o Column Preparation: Pack a silica gel column with a slurry of silica gel in ethyl acetate.

o Loading: Dissolve the crude product in a minimal amount of dichloromethane and adsorb it
onto a small amount of silica gel. Load the dried silica onto the top of the column.

o Elution: Elute the column with a gradient of methanol in ethyl acetate (e.g., 0% to 10%
methanol).

o Fraction Collection: Collect fractions and monitor by TLC to identify those containing the pure
Cabozantinib N-oxide.

o Concentration: Combine the pure fractions and remove the solvent under reduced pressure
to yield Cabozantinib N-oxide as a solid.

Characterization of Cabozantinib N-oxide

The identity and purity of the synthesized Cabozantinib N-oxide must be confirmed by
appropriate analytical techniques.

High-Performance Liquid Chromatography (HPLC)

e Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm)
» Mobile Phase: A gradient of acetonitrile in water with 0.1% formic acid.
o Detection: UV at an appropriate wavelength (e.g., 254 nm).

o Expected Result: The purified Cabozantinib N-oxide should appear as a single major peak
with a retention time distinct from that of Cabozantinib.

Mass Spectrometry (MS)

 |onization Mode: Electrospray lonization (ESI), positive mode.
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e Expected m/z: [M+H]* = 518.17 for C2sH25FN3Os*. The mass spectrum should confirm the
molecular weight of the N-oxide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for structural elucidation. The N-oxidation of the quinoline
ring will induce characteristic changes in the chemical shifts of the protons and carbons in the
heterocyclic ring system.

e 1H NMR (400 MHz, DMSO-ds): The protons on the quinoline ring are expected to shift
downfield compared to Cabozantinib due to the deshielding effect of the N-oxide group. For
comparison, a patent describing the synthesis of Cabozantinib provides the following *H
NMR data in DMSO-de: 6 10.1 (s, 1H), 10.0 (s, 1H), 8.4 (d, 1H), 7.7 (d, 2H), 7.6 (dd, 2H), 7.5
(s, 1H), 7.4 (s, 1H), 7.2 (d, 2H), 7.1 (t, 2H), 6.4 (d, 2H), 4.3 (dd, 1H), 3.9 (d, 6H), 2.6 (dd, 1H),
2.4 (dd, 1H), 1.5 (s, 4H).[5] In the N-oxide, the proton at the 2-position of the quinoline ring is
expected to show a significant downfield shift.

e 13C NMR (100 MHz, DMSO-ds): The carbons of the quinoline ring, particularly those adjacent
to the nitrogen atom, will also exhibit downfield shifts upon N-oxidation.

A study on the degradation of Cabozantinib confirmed the structure of the N-oxide product
using UV, HRMS, and NMR techniques, although the specific spectral data was not detailed in
the abstract.[6]

Summary of Analytical Data
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Expected Result for

Technique Parameter o .
Cabozantinib N-oxide
HPLC Purity >95%
MS (ESI+) [M+H]*+ 518.17
Downfield shift of quinoline
1H NMR Diagnostic Signals protons compared to
Cabozantinib.
Downfield shift of quinoline
13C NMR Diagnostic Signals carbons compared to
Cabozantinib.
Discussion

The protocol described provides a reliable method for the synthesis of Cabozantinib N-oxide.
The choice of m-CPBA as the oxidizing agent offers good selectivity for the electron-rich
quinoline nitrogen over the less nucleophilic amide nitrogens. The purification by silica gel
chromatography is a standard and effective method for separating the polar N-oxide from the
less polar starting material and byproducts.

The characterization methods outlined are essential for confirming the successful synthesis
and ensuring the purity of the final compound, which is critical for its use as a reference
standard in biological and analytical studies.

Conclusion

This application note provides a detailed and actionable protocol for the synthesis, purification,
and characterization of Cabozantinib N-oxide. By following this guide, researchers can
confidently prepare this important metabolite for their studies, contributing to a better
understanding of the pharmacology of Cabozantinib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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